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Compound of Interest

Compound Name: 3-Ethylpentanenitrile

Cat. No.: B8800664

This guide provides a comprehensive overview of the essential safety protocols and handling
precautions for 3-Ethylpentanenitrile (CAS No. 5631-83-4). Designed for researchers,
scientists, and professionals in drug development, this document synthesizes critical safety
data with field-proven insights to ensure the safe and effective use of this aliphatic nitrile in a
laboratory setting. The core principle of this guide is to build a self-validating system of safety
through a deep understanding of the compound's chemical nature and potential hazards.

Compound Identification and Properties

3-Ethylpentanenitrile is an aliphatic nitrile, a class of organic compounds characterized by a -
C=N functional group. While specific experimental data for this compound is limited, its
structure allows for the extrapolation of properties and hazards based on well-studied
analogous short-chain aliphatic nitriles.

Table 1: Physicochemical Properties of 3-Ethylpentanenitrile
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Property Value/iInformation Source
CAS Number 5631-83-4 [1][2][3]
Molecular Formula C7HisN [4]
Molecular Weight 111.19 g/mol [4]
Synonyms 1-cyano-2-ethylbutane [4]

Assumed to be a liquid at room
Appearance temperature, based on N/A

analogous compounds.

Expected to have limited
Solubility solubility in water and be N/A

soluble in organic solvents.

Core Hazard Analysis: The Aliphatic Nitrile Toxico-
Mechanistic Profile

The primary toxicological concern with 3-Ethylpentanenitrile, as with other aliphatic nitriles, is
its potential to be metabolized in the body to release cyanide.[5][6] This process is the
foundational causality behind the specific handling precautions detailed in this guide.

2.1. Mechanism of Toxicity

Aliphatic nitriles are readily absorbed through inhalation, ingestion, and skin contact.[5] The
systemic toxicity is primarily mediated by cytochrome P450 enzymes in the liver, which catalyze
the oxidation of the carbon atom alpha to the cyano group.[5][7] This metabolic action forms an
unstable cyanohydrin intermediate, which then decomposes to release hydrogen cyanide
(HCN).[5][7]

Cyanide is a potent cellular asphyxiant that inhibits cytochrome c oxidase, a critical enzyme in
the mitochondrial electron transport chain, thereby disrupting cellular respiration.[5] This
interruption prevents cells from using oxygen, leading to cytotoxic hypoxia, particularly affecting
the central nervous system and cardiovascular system.[5][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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